Cas no 1220028-94-3 (3-(4-Propoxyphenoxy)azetidine)
3-(4-Propoxyphenoxy)azetidine structure
Product Name:3-(4-Propoxyphenoxy)azetidine
CAS No:1220028-94-3
MF:C12H17NO2
MW:207.268883466721
CID:4688025
Update Time:2023-08-15
3-(4-Propoxyphenoxy)azetidine Chemical and Physical Properties
Names and Identifiers
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- 3-(4-PROPOXYPHENOXY)AZETIDINE
- 3-(4-Propoxyphenoxy)azetidine
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- Inchi: 1S/C12H17NO2/c1-2-7-14-10-3-5-11(6-4-10)15-12-8-13-9-12/h3-6,12-13H,2,7-9H2,1H3
- InChI Key: GPQROALGZYAKFI-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OCCC)C1CNC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 175
- Topological Polar Surface Area: 30.5
3-(4-Propoxyphenoxy)azetidine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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